2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C20H22FN5O2/c1-13-19(21)20(23-14(2)22-13)28-12-15-6-9-25(10-7-15)17-11-18(27)26-8-4-3-5-16(26)24-17/h3-5,8,11,15H,6-7,9-10,12H2,1-2H3
• InChI Key: VQIUWMWJVNZSGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=CC(=O)N4C=CC=CC4=N3)F
• Molecular Formula: C20H22FN5O2
• Molecular Weight: 383.4 g/mol
• CAS No.: 2640960-55-8

Description

The compound 2-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one features a bicyclic 4H-pyrido[1,2-a]pyrimidin-4-one core substituted at position 2 with a piperidin-1-yl group. This piperidine moiety is further functionalized with an oxymethyl linker connecting to a 5-fluoro-2,6-dimethylpyrimidin-4-yl ring.

Mechanism of Action

Mode of Action

The compound interacts with its targets by inhibiting the electron transport in mitochondrial complex I. This inhibition disrupts the normal function of the mitochondria, leading to changes in the energy production of the cell.

Pharmacokinetics

The compound’s molecular formula is c22h20f2n4o2, and it has a molar mass of 4104166. It has a predicted density of 1.347±0.06 g/cm3, a melting point of 173 - 175°C, and a predicted boiling point of 596.1±50.0 °C.

Result of Action

The result of the compound’s action is the disruption of normal cellular function due to the inhibition of mitochondrial complex I. This can lead to a decrease in ATP production, affecting the energy-dependent processes within the cell.

Comparison with Similar Compounds

Core Structure Variations

The 4H-pyrido[1,2-a]pyrimidin-4-one scaffold is shared among several analogs, but substituents and peripheral groups differ significantly:

Compound ID/Structure	Core	Position 2 Substituent	Key Features	Source
Target Compound	4H-pyrido[1,2-a]pyrimidin-4-one	4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl	Fluoro, dimethylpyrimidine, oxymethyl-piperidine	—
Compound A ()	4H-pyrido[1,2-a]pyrimidin-4-one	7-[(3R)-4-(cyclopropyl)-3-methylpiperazin-1-yl]	Cyclopropyl, methylpiperazine (enhanced basicity)
Compound B ()	4H-pyrido[1,2-a]pyrimidin-4-one	3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]	Benzisoxazole, ethyl linker (improved π-π stacking)
Compound C ()	4H-pyrido[1,2-a]pyrimidin-4-one	2-(2,8-dimethylimidazo[1,2-a]pyridin-6-yl)	Imidazopyridine (planar aromatic system)

Key Observations :

• The target compound’s 5-fluoro-2,6-dimethylpyrimidine group distinguishes it from analogs with bulkier aromatic systems (e.g., benzisoxazole in Compound B) or non-fluorinated substituents.
• Compound C substitutes the pyrimidine with an imidazopyridine, which may influence electronic properties and binding affinity .

Substituent Effects on Pharmacokinetics

• Fluorine: The 5-fluoro substituent in the target compound likely reduces metabolic oxidation compared to non-fluorinated analogs (e.g., compounds in with hydroxy groups) .
• Methyl Groups : The 2,6-dimethylpyrimidine moiety may sterically hinder enzymatic degradation, enhancing plasma stability versus unmethylated derivatives.
• Linker Chemistry : The oxymethyl bridge in the target compound contrasts with ethyl linkers (e.g., Compound B) or direct piperidine attachments (), affecting molecular flexibility and bioavailability.